Cas no 2172009-59-3 (2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid)

• Product Name: 2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid
• CAS No: 2172009-59-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5603777
• PubChem ID: 165543739
• Update Time: 2025-06-11

2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}propanoic acid
• 2172009-59-3
• EN300-1494897
• 2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid

• Inchi： 1S/C27H30N2O5/c1-26(24(31)32,17-11-12-17)28-23(30)15-27(13-6-14-27)29-25(33)34-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： FYLRQVODIADCLR-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(CC1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid

Comprehensive Analysis of 2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid (CAS No. 2172009-59-3)

The compound 2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid (CAS No. 2172009-59-3) is a sophisticated peptide-derived molecule with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are particularly interested in its role in peptide coupling reactions and drug discovery, as it offers excellent stability and reactivity under controlled conditions.

In recent years, the demand for Fmoc-protected amino acids like 2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). This method is widely used in the production of biopharmaceuticals and therapeutic peptides, which are gaining traction for treating diseases such as diabetes, cancer, and autoimmune disorders. The compound’s cyclobutyl moiety further enhances its potential as a conformational constraint in peptide design, improving binding affinity and metabolic stability.

One of the most searched questions in AI-driven drug discovery platforms is how to optimize peptide-based drug candidates for better bioavailability. Here, 2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid stands out due to its balanced hydrophobicity and steric effects, which are crucial for improving membrane permeability. Additionally, its Fmoc group allows for selective deprotection, enabling precise modifications during synthesis—a feature highly valued in combinatorial chemistry.

From an SEO perspective, keywords such as “Fmoc-protected amino acid synthesis”, “peptide coupling reagents”, and “CAS 2172009-59-3 applications” are frequently queried by researchers. This reflects the growing interest in custom peptide synthesis and high-throughput screening methodologies. The compound’s versatility also aligns with trends in green chemistry, as it can be used in solvent-free or low-waste synthetic routes, addressing environmental concerns in pharmaceutical manufacturing.

In summary, 2-cyclopropyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid (CAS No. 2172009-59-3) is a pivotal building block in modern medicinal chemistry. Its applications span from peptide therapeutics to material science, making it a subject of ongoing research and innovation. As the industry shifts toward personalized medicine and AI-augmented drug design, this compound is poised to play an even greater role in shaping the future of biomolecular engineering.